(2S,3S,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxohexanoic acid
(2S,3S,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxohexanoic acid
Pectin, also known as methoxy pectin or D-lyxose, belongs to the class of organic compounds known as glucuronic acid derivatives. Glucuronic acid derivatives are compounds containing a glucuronic acid moiety (or a derivative), which consists of a glucose moiety with the C6 carbon oxidized to a carboxylic acid. Pectin exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Pectin has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, pectin is primarily located in the lysosome. Pectin exists in all eukaryotes, ranging from yeast to humans.
Beta-D-galacturonic acid is a D-galactopyranuronic acid with a beta-configuration at the anomeric center. It is a conjugate acid of a beta-D-galacturonate.
High molecular weight polysaccharides present in the cell walls of all plants. Pectins cement cell walls together. They are used as emulsifiers and stabilizers in the food industry. They have been tried for a variety of therapeutic uses including as antidiarrheals, where they are now generally considered ineffective, and in the treatment of hypercholesterolemia.
Beta-D-galacturonic acid is a D-galactopyranuronic acid with a beta-configuration at the anomeric center. It is a conjugate acid of a beta-D-galacturonate.
High molecular weight polysaccharides present in the cell walls of all plants. Pectins cement cell walls together. They are used as emulsifiers and stabilizers in the food industry. They have been tried for a variety of therapeutic uses including as antidiarrheals, where they are now generally considered ineffective, and in the treatment of hypercholesterolemia.
Brand Name:
Vulcanchem
CAS No.:
18968-14-4
VCID:
VC0103054
InChI:
InChI=1S/C6H10O7/c7-1-2(8)4(5(10)11)13-6(12)3(1)9/h1-4,6-9,12H,(H,10,11)/t1-,2+,3+,4-,6+/m0/s1
SMILES:
C1(C(C(OC(C1O)O)C(=O)O)O)O
Molecular Formula:
C6H10O7
Molecular Weight:
194.14 g/mol
(2S,3S,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxohexanoic acid
CAS No.: 18968-14-4
Main Products
VCID: VC0103054
Molecular Formula: C6H10O7
Molecular Weight: 194.14 g/mol
| CAS No. | 18968-14-4 |
|---|---|
| Product Name | (2S,3S,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxohexanoic acid |
| Molecular Formula | C6H10O7 |
| Molecular Weight | 194.14 g/mol |
| IUPAC Name | (2S,3R,4S,5R,6R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C6H10O7/c7-1-2(8)4(5(10)11)13-6(12)3(1)9/h1-4,6-9,12H,(H,10,11)/t1-,2+,3+,4-,6+/m0/s1 |
| Standard InChIKey | IAJILQKETJEXLJ-QTBDOELSSA-N |
| Isomeric SMILES | [C@@H]1([C@H]([C@H](O[C@H]([C@@H]1O)O)C(=O)O)O)O |
| SMILES | C1(C(C(OC(C1O)O)C(=O)O)O)O |
| Canonical SMILES | C1(C(C(OC(C1O)O)C(=O)O)O)O |
| Melting Point | 142-144 °C |
| Physical Description | Solid |
| Description | Pectin, also known as methoxy pectin or D-lyxose, belongs to the class of organic compounds known as glucuronic acid derivatives. Glucuronic acid derivatives are compounds containing a glucuronic acid moiety (or a derivative), which consists of a glucose moiety with the C6 carbon oxidized to a carboxylic acid. Pectin exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Pectin has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, pectin is primarily located in the lysosome. Pectin exists in all eukaryotes, ranging from yeast to humans. Beta-D-galacturonic acid is a D-galactopyranuronic acid with a beta-configuration at the anomeric center. It is a conjugate acid of a beta-D-galacturonate. High molecular weight polysaccharides present in the cell walls of all plants. Pectins cement cell walls together. They are used as emulsifiers and stabilizers in the food industry. They have been tried for a variety of therapeutic uses including as antidiarrheals, where they are now generally considered ineffective, and in the treatment of hypercholesterolemia. |
| Synonyms | Glucuronate Glucuronate, Monopotassium Glucuronate, Monosodium Glucuronic Acid Glucuronic Acid, 6-(14)C-labeled, (D)-isomer Glucuronic Acid, Monopotassium Salt Glucuronic Acid, Monosodium Salt Monopotassium Glucuronate Monosodium Glucuronate |
| PubChem Compound | 441476 |
| Last Modified | Nov 11 2021 |
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